Cas no 937608-40-7 (3-Chloro-4-(3,4-dihydroquinolin-1(2H)-YL)aniline)

3-Chloro-4-(3,4-dihydroquinolin-1(2H)-YL)aniline is a versatile intermediate in organic synthesis, particularly valued for its fused heterocyclic structure and functional group reactivity. The compound features a chloro-substituted aniline moiety linked to a 3,4-dihydroquinoline scaffold, offering opportunities for further derivatization in pharmaceutical and agrochemical applications. Its electron-rich aromatic system and nucleophilic amine group make it suitable for coupling reactions, such as Buchwald-Hartwig amination or palladium-catalyzed cross-coupling. The rigid dihydroquinoline framework may enhance binding affinity in bioactive molecules, while the chloro substituent allows selective functionalization. This compound is typically handled under inert conditions due to the amine's sensitivity to oxidation. Its purity and stability are critical for reproducible synthetic outcomes.

3-Chloro-4-(3,4-dihydroquinolin-1(2H)-YL)aniline structure

937608-40-7 structure

Product Name:3-Chloro-4-(3,4-dihydroquinolin-1(2H)-YL)aniline

CAS No:937608-40-7

MF:C₁₅H₁₅ClN₂

MW:258.746002435684

CID:4720618

Update Time:2025-11-02

3-Chloro-4-(3,4-dihydroquinolin-1(2H)-YL)aniline Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-4-[3,4-DIHYDRO-1(2H)-QUINOLINYL]ANILINE
- 3-CHLORO-4-(3,4-DIHYDROQUINOLIN-1(2H)-YL)ANILINE
- 3-chloro-4-(3,4-dihydro-2H-quinolin-1-yl)aniline
- 3-Chloro-4-(3,4-dihydroquinolin-1(2H)-YL)aniline
- Inchi： 1S/C15H15ClN2/c16-13-10-12(17)7-8-15(13)18-9-3-5-11-4-1-2-6-14(11)18/h1-2,4,6-8,10H,3,5,9,17H2
- InChI Key： PJPXKUPFCQTEMY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1N1C2C=CC=CC=2CCC1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 284
Topological Polar Surface Area: 29.3

3-Chloro-4-(3,4-dihydroquinolin-1(2H)-YL)aniline Pricemore >>

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